Cas no 100620-48-2 (1-tert-butyl-4-(3-chloropropoxy)benzene)

• Product Name: 1-tert-butyl-4-(3-chloropropoxy)benzene
• CAS No: 100620-48-2
• MF: C₁₃H₁₉ClO
• MW: 226.742363214493
• CID: 1127032
• PubChem ID: 12928625
• Update Time: 2025-04-20

1-tert-butyl-4-(3-chloropropoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(3-chloropropoxy)benzene
• CTK0G8739
• (4-tert-butyl-phenyl)-(3-chloro-propyl)-ether
• ACMC-20m3pe
• Benzene, 1-(3-chloropropoxy)-4-(1,1-dimethylethyl)-
• AKOS009142694
• SureCN7415609
• AGN-PC-00K4NJ
• (4-tert-Butyl-phenyl)-(3-chlor-propyl)-aether
• CTK0G8739; (4-tert-butyl-phenyl)-(3-chloro-propyl)-ether; ACMC-20m3pe; Benzene, 1-(3-chloropropoxy)-4-(1,1-dimethylethyl)-; AKOS009142694; SureCN7415609; AGN-PC-00K4NJ; (4-tert-Butyl-phenyl)-(3-chlor-propyl)-aether;
• SCHEMBL7415609
• GNHPTRICCRQOQY-UHFFFAOYSA-N
• 4-(3-chloropropoxy)-(1,1-dimethylethyl)benzene
• 3-[4-(1,1-dimethylethyl)phenoxy]-1-chloropropane
• 4-(3-chloropropoxy)(1,1-dimethylethyl)benzene
• 100620-48-2
• DTXSID80513204

• Inchi： 1S/C13H19ClO/c1-13(2,3)11-5-7-12(8-6-11)15-10-4-9-14/h5-8H,4,9-10H2,1-3H3
• InChI Key： GNHPTRICCRQOQY-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 226.11257
• Monoisotopic Mass: 226.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 3.99180